5-(2,5-dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2,5-dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H7Cl2N3O3/c15-9-3-6-12(16)11(7-9)14-17-13(18-22-14)8-1-4-10(5-2-8)19(20)21/h1-7H
• InChI Key: NJAAVQUCZNYVIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NOC(=N2)C3=C(C=CC(=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C14H7Cl2N3O3
• Molecular Weight: 336.1 g/mol

Description

5-(2,5-dichlorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, commonly known as DCDPNO, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in various scientific research studies. DCDPNO belongs to the class of oxadiazoles, which are known for their diverse biological activities and pharmacological properties.

Mechanism of Action

The exact mechanism of action of DCDPNO is not fully understood. However, it is believed to exert its biological activities by interacting with various cellular targets, including enzymes, receptors, and ion channels. DCDPNO has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
DCDPNO has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated macrophages. DCDPNO has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.

Advantages and Limitations for Lab Experiments

DCDPNO has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. DCDPNO has also been shown to exhibit low toxicity in vitro, making it a safe compound for use in cell culture studies. However, DCDPNO has limitations as well. Its solubility in aqueous solutions is limited, which may pose challenges for in vivo studies. Additionally, the lack of comprehensive studies on its pharmacokinetics and pharmacodynamics limits its potential applications in drug development.

Future Directions

There are several future directions for research on DCDPNO. One potential area of interest is its use as a fluorescent probe for the detection of nitric oxide in biological systems. Further studies are needed to optimize its sensitivity and selectivity for nitric oxide detection. Another potential area of research is its use as an anti-inflammatory agent. Future studies should focus on elucidating its mechanism of action and identifying its cellular targets. Additionally, further studies are needed to evaluate its potential applications in cancer therapy and drug development.

Synthesis Methods

DCDPNO can be synthesized by condensation of 2,5-dichlorobenzoic acid and 4-nitrobenzohydrazide in the presence of a dehydrating agent such as phosphorus oxychloride or thionyl chloride. The reaction proceeds through the formation of an intermediate hydrazide, which then undergoes cyclization to form the oxadiazole ring. The final product is obtained by purification and recrystallization.

Scientific Research Applications

DCDPNO has been extensively studied for its potential applications in various scientific research studies. It has been shown to possess anti-inflammatory, antitumor, and antimicrobial activities, making it a promising candidate for drug development. DCDPNO has also been used as a fluorescent probe for the detection of nitric oxide in biological systems.